![molecular formula C12H22Si2 B082404 1,4-Bis(trimethylsilyl)benzene CAS No. 13183-70-5](/img/structure/B82404.png)
1,4-Bis(trimethylsilyl)benzene
Overview
Description
1,4-Bis(trimethylsilyl)benzene, also known as p-Phenylenebis(trimethylsilane), is an organic compound with the linear formula C6H4[Si(CH3)3]2 . It has a molecular weight of 222.47 .
Synthesis Analysis
The solid-state kinetics and gas-phase predictions of 1,4-Bis(trimethylsilyl)benzene are visualized by utilizing thermogravimetric and mass spectral data . The statistical analyses and reduced time plots of zero order (F0) and Avrami-Erofeev (A2) nucleation and growth models provide the best fit to experimental data for isothermal evaporation process for 1,4-Bis(trimethylsilyl)benzene .
Molecular Structure Analysis
The molecular structure of 1,4-Bis(trimethylsilyl)benzene can be represented by the SMILES string CSi(C)c1ccc(cc1)Si(C)C
. The InChI key for this compound is NVRBTKMAZQNKPX-UHFFFAOYSA-N
.
Chemical Reactions Analysis
The solid-state kinetics and gas-phase predictions of 1,4-Bis(trimethylsilyl)benzene are visualized by utilizing thermogravimetric and mass spectral data . The activation energy for non-isothermal evaporation processes of 1,4-Bis(trimethylsilyl)benzene is calculated using isoconversional methods .
Physical And Chemical Properties Analysis
1,4-Bis(trimethylsilyl)benzene is a solid substance . It has a boiling point of 194°C/742mmHg (lit.) and a melting point of 91-94°C (lit.) . The density of 1,4-Bis(trimethylsilyl)benzene is 0.9±0.1 g/cm3 .
Scientific Research Applications
Thermogravimetric Analysis and Mass Spectral Data
The solid-state kinetics and gas-phase predictions of 1,4-Bis(trimethylsilyl)benzene (TMSB) are visualized by utilizing thermogravimetric and mass spectral data . The statistical analyses and reduced time plots of zero order (F0) and Avrami-Erofeev (A2) nucleation and growth models provide the best fit to experimental data for isothermal evaporation process for TMSB .
Isothermal Evaporation Process
The activation energy for non-isothermal evaporation processes of TMSB is calculated using isoconversional methods . This information is crucial for understanding the behavior of TMSB under different temperature conditions.
Chemical Vapor Deposition (CVD) Process
The molecular structure and energetics of the predicted gas phase molecules and species in the chemical vapor deposition process are investigated using semi-empirical quantum chemical calculations . TMSB has been recognized for its stability under normal conditions, volatility, and ability to deposit silicon carbide films under relatively mild conditions .
Silicon Carbide Coating
TMSB can be used as a precursor for developing silicon carbide coating using a plasma-assisted CVD process . Silicon carbide is a valuable and economic coating material due to its high melting point, satisfactory hardness, imperviousness to gaseous fission products, and lower reactivity to oxygen compared with pure bulk Si .
Nuclear Applications
An important use of SiC in nuclear application is as one of the tri-isotropic (TRISO) coating layer for the uranium kernel used as the fuel in high-temperature gas-cooled nuclear reactors . TMSB, being a precursor for SiC, plays a significant role in this application.
Quantitative NMR (qNMR) Spectroscopy
TMSB can be used as a secondary standard in quantitative NMR (qNMR) spectroscopy . This allows for accurate and precise measurements in NMR studies.
Mechanism of Action
Target of Action
1,4-Bis(trimethylsilyl)benzene, also known as p-Phenylenebis(trimethylsilane), is primarily used in the field of materials science and analytical chemistry
Mode of Action
The compound interacts with its environment through its chemical structure, which includes two trimethylsilyl groups attached to a benzene ring . This structure allows it to participate in various chemical reactions, particularly those involving silicon-carbon bonds.
Biochemical Pathways
It plays a crucial role in the synthesis of silicon carbide coatings using plasma-assisted chemical vapor deposition (cvd) processes .
Result of Action
In material science, the use of 1,4-Bis(trimethylsilyl)benzene as a precursor in the development of silicon carbide coatings can result in materials with enhanced properties, such as improved hardness, thermal stability, and resistance to wear . In analytical chemistry, it serves as a secondary standard in quantitative NMR (qNMR) spectroscopy and as an internal standard for quantitation of small organic molecules in DMSO-d6 solution by 1H NMR spectroscopy .
Safety and Hazards
Future Directions
1,4-Bis(trimethylsilyl)benzene has received attention because of its stability under normal conditions, volatility, absence of chlorine, and ability to deposit silicon carbide films under relatively mild conditions . This makes it a valuable compound for future research and applications, particularly in the field of materials science .
properties
IUPAC Name |
trimethyl-(4-trimethylsilylphenyl)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22Si2/c1-13(2,3)11-7-9-12(10-8-11)14(4,5)6/h7-10H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVRBTKMAZQNKPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C1=CC=C(C=C1)[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22Si2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80157223 | |
Record name | Silane, p-phenylenebis(trimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80157223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13183-70-5 | |
Record name | 1,4-Bis(trimethylsilyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13183-70-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Silane, p-phenylenebis(trimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013183705 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Silane, p-phenylenebis(trimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80157223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4-Bis(trimethylsilyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1,4-bis(trimethylsilyl)benzene?
A1: 1,4-Bis(trimethylsilyl)benzene has the molecular formula C12H22Si2 and a molecular weight of 222.48 g/mol. []
Q2: How can 1,4-bis(trimethylsilyl)benzene be characterized spectroscopically?
A2: 1,4-Bis(trimethylsilyl)benzene can be characterized using various spectroscopic techniques, including:
- NMR Spectroscopy (1H, 13C, 29Si): Provides information about the compound's structure, including the chemical environment of the hydrogen, carbon, and silicon atoms. [, , ]
- IR Spectroscopy: Identifies functional groups present in the molecule through their characteristic vibrational frequencies. []
Q3: Is 1,4-bis(trimethylsilyl)benzene stable under ambient conditions?
A3: Yes, 1,4-bis(trimethylsilyl)benzene is an easily weighable solid that is stable under standard laboratory conditions. []
Q4: What are some applications of 1,4-bis(trimethylsilyl)benzene?
A4: 1,4-Bis(trimethylsilyl)benzene finds diverse applications, including:
- Precursor for Silicon Carbide (SiC): Serves as a potential precursor for the synthesis of high-quality silicon carbide coatings. [, , ]
- Internal Standard in Quantitative NMR (qNMR): Used as a reliable internal standard for quantitative NMR analysis, particularly in the pharmaceutical and food industries. [, , , , ]
- Reagent in Organic Synthesis: Employed as a starting material for the synthesis of various organosilicon compounds, for example, through regiospecific metalation reactions. []
- Additive in UV Nanoimprint Lithography: Acts as an additive in UV nanoimprint lithography to enhance the durability of resist patterns during oxygen reactive ion etching (O2 RIE). []
Q5: How is 1,4-bis(trimethylsilyl)benzene used as an internal standard in qNMR?
A5: 1,4-Bis(trimethylsilyl)benzene possesses desirable properties for qNMR analysis:
- Single, Strong 1H NMR Signal: Exhibits a strong singlet in its 1H NMR spectrum in a region often free of other signals, simplifying quantification. [, ]
- Good Solubility: Dissolves readily in common deuterated solvents like DMSO-d6, facilitating sample preparation. []
- Known Purity: Certified reference materials with precisely determined purities are available, ensuring accurate quantification. [, , ]
Q6: How does the structure of 1,4-bis(trimethylsilyl)benzene contribute to its suitability for specific applications?
A6: The symmetric structure with two trimethylsilyl groups at the para positions of the benzene ring influences its properties and applications:
- Symmetry and Packing: Contributes to its crystalline nature, affecting its thermal properties and suitability as a precursor for SiC materials. [, , ]
- Reactivity: The trimethylsilyl groups can be selectively cleaved or functionalized, allowing for the synthesis of diverse organosilicon compounds. [, ]
- Electronic Effects: The electron-donating nature of the trimethylsilyl groups influences the reactivity of the aromatic ring, making it amenable to specific chemical transformations. [, ]
Q7: Have there been any computational studies on 1,4-bis(trimethylsilyl)benzene?
A7: Yes, computational chemistry methods, such as DFT calculations, have been employed to study:
- Crystal Structure and Molecular Energetics: Investigate the arrangement of molecules in the solid state and predict their stability. []
- Conformational Analysis: Explore the preferred conformations of the molecule, including the orientation of the trimethylsilyl groups relative to the benzene ring. []
Q8: What analytical techniques are used to characterize and quantify 1,4-bis(trimethylsilyl)benzene?
A8: Common analytical techniques include:
- Gas Chromatography-Mass Spectrometry (GC-MS): Separates and identifies components in complex mixtures, often used to analyze reaction products or natural product extracts. [, , ]
- High-Performance Liquid Chromatography (HPLC): Separates and quantifies compounds based on their interactions with a stationary phase. [, ]
- Quantitative NMR (qNMR): Determines the concentration of a compound in a solution based on the integrated intensity of its NMR signals, especially using 1,4-bis(trimethylsilyl)benzene-d4 as an internal standard. [, , ]
Q9: How are analytical methods validated for the analysis of 1,4-bis(trimethylsilyl)benzene?
A9: Validation of analytical methods is crucial to ensure accuracy, precision, and reliability:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.